Cas no 1700554-21-7 (7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure
1700554-21-7 structure
Product Name:7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1700554-21-7
MF:C10H17N3
MW:179.262081861496
CID:5695622
PubChem ID:136709273
Update Time:2023-11-24

7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
    • 1700554-21-7
    • EN300-1118593
    • Pyrazolo[1,5-a]pyrimidine, 7-ethyl-4,5,6,7-tetrahydro-2,6-dimethyl-
    • 7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
    • Inchi: 1S/C10H17N3/c1-4-9-7(2)6-11-10-5-8(3)12-13(9)10/h5,7,9,11H,4,6H2,1-3H3
    • InChI Key: IKQKDRPNSYOJNW-UHFFFAOYSA-N
    • SMILES: N12C(=CC(C)=N1)NCC(C)C2CC

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 306.9±21.0 °C(Predicted)
  • pka: 5.04±0.60(Predicted)

7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature

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